Cyclohexanamine, N-propylidene-

• CAS No.: 1195-49-9
• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: N-cyclohexylpropan-1-imine
• InChI: InChI=1S/C9H17N/c1-2-8-10-9-6-4-3-5-7-9/h8-9H,2-7H2,1H3
• InChI Key: GVXRFUBCUFQTFF-UHFFFAOYSA-N
• Canonical SMILES: CCC=NC1CCCCC1

Description

Cyclohexanamine, N-propylidene- is an organic compound featuring a cyclohexylamine backbone substituted with a propylidene group (-CH₂CH₂CH₂) at the nitrogen atom. These compounds are typically synthesized via condensation reactions between cyclohexanamine and carbonyl-containing reagents, as exemplified in the preparation of N-substituted oxazolidinones using 2,3-hexanedione .

N-propylidene derivatives are generally used as intermediates in organic synthesis, corrosion inhibitors, or precursors for heterocyclic compounds. Their reactivity and stability are influenced by the steric and electronic effects of the substituent groups.

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares key structural features and molecular properties of Cyclohexanamine, N-propylidene- with its analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	SMILES Notation
Cyclohexanamine, N-propylidene-	Not Provided	C₉H₁₇N	139.24 (calculated)	Propylidene (-CH₂CH₂CH₂)	C1CCCCC1N=CCC
N-(2-methylpropylidene)-, (E)-	88304-20-5	C₁₀H₁₉N	153.27	Branched alkylidene	CC(C)=N-C1CCCCC1
N-cyclohexylisopropylamine	1195-42-2	C₉H₁₉N	141.25	Isopropyl (-CH(CH₃)₂)	C1CCCCC1NC(C)C
N,N-dipropylcyclohexanamine	15443-54-6	C₁₂H₂₅N	183.33	Two propyl groups (-CH₂CH₂CH₃)	C1CCCCC1N(CCC)CCC
4,4'-methylenebis(cyclohexylamine)	1761-71-3	C₁₃H₂₆N₂	210.36	Bridged methylene group	NC1CCC(CC1)CC2CCC(N)CC2

Key Observations :

• Molecular Weight : Derivatives with bulkier substituents (e.g., N,N-dipropyl) exhibit higher molecular weights, impacting volatility and solubility.

Physical and Chemical Properties

Property	Cyclohexanamine, N-propylidene- (Inferred)	N-(2-methylpropylidene)-, (E)-	N-cyclohexylisopropylamine	4,4'-methylenebis(cyclohexylamine)
Boiling Point (°C)	~60–70 (est. at reduced pressure)	Not Reported	60–65 at 1.6 kPa	>200 (high due to dimeric structure)
Physical State	Liquid	Liquid (assumed)	Clear liquid	Solid (cis-trans isomers)
Stability	Stable under inert conditions	Stable	Stable	Thermally stable

Notes:

• The boiling point of N-propylidene- is extrapolated from simpler analogs like N-cyclohexylisopropylamine, which boils at 60–65°C under vacuum .
• 4,4'-methylenebis(cyclohexylamine) exists as geometric isomers (trans-trans, cis-cis, cis-trans), affecting its crystallinity and melting point .